
Introduction: The Unique Molecular Architecture
of AMMA

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 9-anthryl methacrylate

Cat. No.: B127704 Get Quote

9-Anthracenylmethyl Methacrylate (AMMA), registered under CAS number 31645-35-9, is an

organic compound that uniquely integrates a photo-reactive anthracene moiety with a

polymerizable methacrylate group.[1] This bifunctional nature is the cornerstone of its utility,

enabling the synthesis of advanced polymers with tailored optical and physical properties. The

anthracene group imparts strong fluorescence and the ability to undergo photo-induced

dimerization, while the methacrylate group allows for straightforward incorporation into polymer

chains via radical polymerization.[1][2] This guide will explore the fundamental properties of

AMMA and its applications in cutting-edge research and development.

Physicochemical and Spectroscopic Properties
A thorough understanding of a material's properties is critical for its successful application.

AMMA is typically a colorless to pale yellow solid, with its appearance depending on purity.[2]

Key physicochemical and spectroscopic data for AMMA are summarized in the table below.
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Property Value Source(s)

CAS Number 31645-35-9 [1][2][3][4]

Molecular Formula C₁₉H₁₆O₂ [1][2][3]

Molecular Weight 276.33 g/mol [1][3]

Appearance
Light orange to yellow to green

powder/crystal
[2]

Melting Point 80-85 °C [3][4]

Boiling Point 443.0 ± 14.0 °C (Predicted) [3][5]

Density 1.159 ± 0.06 g/cm³ (Predicted) [3]

Solubility

Soluble in organic solvents like

acetone and chloroform;

limited solubility in water.

[2]

Maximum Absorption (λmax) 249 nm, 362 nm [4][6]

Maximum Emission (Em. max) 407 nm [6]

Core Functionalities and Mechanisms
The utility of AMMA stems from three primary features: polymerizability, strong fluorescence,

and photo-crosslinking capability.

Polymerizability
The methacrylate group in AMMA allows it to readily undergo radical polymerization. This

enables its copolymerization with a wide range of other vinyl monomers, allowing for the

precise tuning of the resulting polymer's properties, such as thermal stability and UV

resistance.[1][2]

Strong Fluorescence
The anthracene moiety is a well-known fluorophore. Under UV irradiation (around 365 nm),

AMMA exhibits bright blue fluorescence.[1] This intrinsic property is transferred to polymers
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incorporating AMMA, making them suitable for applications requiring fluorescence, such as in

sensors, probes, and bioimaging.[1][6]

Photo-crosslinking
Upon exposure to UV light, the anthracene units of AMMA can undergo a [4+4] cycloaddition

reaction, leading to the formation of dimers.[1] When AMMA is part of a polymer chain, this

photodimerization results in crosslinking between the chains, transforming the material into an

insoluble network.[1] This process is fundamental to its use in photoresists and the creation of

smart, light-controlled materials. The reversibility of this dimerization also opens avenues for

applications such as rewritable patterns and shape memory materials.[1]

Caption: Photo-crosslinking mechanism of AMMA-containing polymers.

Synthesis of 9-Anthracenylmethyl Methacrylate
The synthesis of AMMA is typically achieved through the esterification of 9-

anthracenemethanol with methacryloyl chloride in the presence of a base, such as

triethylamine, to neutralize the HCl byproduct.[7][8]

Detailed Synthesis Protocol
This protocol is based on established laboratory procedures.[8]

Materials:

9-Anthracenemethanol

Methacryloyl chloride

Triethylamine

Methylene chloride (DCM)

Methanol

Anhydrous sodium sulfate

Ice-water bath
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Standard laboratory glassware (three-necked flask, stirrer, thermometer, dropping funnel)

Procedure:

Reaction Setup: In a 300 mL three-necked flask equipped with a stirrer and thermometer,

charge 9.3 g (45 mmol) of 9-anthracenemethanol and 60 mL of methylene chloride.

Addition of Acyl Chloride: Add 8 g (77 mmol) of methacryloyl chloride to the flask.

Base Addition: While cooling the slurry with an ice-water bath, add a solution of 6.0 g (59

mmol) of triethylamine in 10 mL of methylene chloride dropwise. The slurry should become a

homogeneous solution upon completion of the addition.

Reaction: Allow the reaction mixture to stand overnight while cooling in the ice bath.

Workup: Add 30 mL of water to dissolve the triethylamine hydrochloride salt that has formed.

Stir thoroughly.

Extraction: Separate the organic layer and wash it again with 30 mL of water.

Drying: Dry the obtained methylene chloride solution over anhydrous sodium sulfate.

Recrystallization: Filter the solution and add 100 mL of methanol. Store the solution in a

refrigerator to induce recrystallization.

Isolation: After 2 days, collect the precipitated pale yellow microcrystals by suction filtration

and dry them.

Expected Yield: Approximately 7.1 g (58% molar yield).[8]
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Caption: Workflow for the synthesis of 9-Anthracenylmethyl Methacrylate.

Applications in Research and Development
The unique properties of AMMA make it a valuable monomer in various fields of materials

science.

Photoresist Materials
AMMA is used as a photo-crosslinkable monomer in negative-tone photoresist formulations.[1]

Upon exposure to UV light, polymers containing AMMA crosslink, becoming insoluble in the

developer solution. This allows for high-resolution pattern transfer, which is crucial in
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microelectronics, MEMS, and microfluidics fabrication.[1][6] An advantage of AMMA-based

systems is the potential for photo-acid generator (PAG)-free formulations, leading to more

environmentally friendly photoresist systems.[1]

Fluorescent Polymers and Sensors
The inherent fluorescence of the anthracene group is exploited in the creation of fluorescent

polymers.[1] These materials have applications in sensors, probes, bioimaging, and anti-

counterfeiting technologies.[1][6] For instance, a fluorescent copolymer incorporating AMMA

has been used as an optical fiber sensor for the determination of tetracycline.[3][9]

Smart Light-Responsive Materials
The reversible nature of anthracene dimerization allows for the design of smart materials that

respond to light.[1] This includes the development of rewritable patterns, reversible polymer

networks, and photo-actuated shape memory materials.[1]

Advanced Polymer Design and Research
AMMA serves as a model monomer for studying UV responsiveness, photo-crosslinking

kinetics, and the performance of programmable materials.[1] Its well-defined photochemical

behavior allows researchers to tune polymer structure and functionality with a high degree of

control.[1] It is also considered a useful intermediate in drug discovery research.[10]

Safety and Handling
As with any chemical, proper safety precautions must be observed when handling AMMA. It is

classified as causing serious eye damage.[4][11]

Personal Protective Equipment (PPE): Wear a dust mask (type N95 or equivalent), eye

shields, and gloves.[4]

Handling: Avoid dust formation and breathing vapors, mist, or gas. Ensure adequate

ventilation.[5]

First Aid:
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Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing and seek immediate medical attention.[5][11]

Skin: Wash off with soap and plenty of water.[5]

Inhalation: Move the person into fresh air.[5]

Ingestion: Rinse mouth with water. Do not induce vomiting.[5]

Always consult the material safety data sheet (MSDS) before use.[1][5][12]

Conclusion
9-Anthracenylmethyl Methacrylate (CAS 31645-35-9) is a highly versatile functional monomer

with significant potential in materials science. Its unique combination of polymerizability, strong

fluorescence, and photo-crosslinking capabilities makes it an invaluable tool for the

development of advanced materials such as photoresists, fluorescent sensors, and smart

polymers. This guide has provided a comprehensive overview of its properties, synthesis, and

applications, offering a foundation for researchers and developers to explore its full potential.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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